Cas no 88246-56-4 (Pentanoic acid, 2,3-diethyl-3-methyl-, methyl ester)

• Product Name: Pentanoic acid, 2,3-diethyl-3-methyl-, methyl ester
• CAS No: 88246-56-4
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• CID: 639926
• PubChem ID: 13113713
• Update Time: 2025-04-19

Pentanoic acid, 2,3-diethyl-3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2,3-diethyl-3-methyl-, methyl ester
• methyl 2,3-diethyl-3-methylpentanoate
• DTXSID40518836
• 88246-56-4

• Inchi： 1S/C11H22O2/c1-6-9(10(12)13-5)11(4,7-2)8-3/h9H,6-8H2,1-5H3
• InChI Key： OALRJTPSABEOGA-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC)C(C)(CC)CC)=O

Computed Properties

• Exact Mass: 186.161979940g/mol
• Monoisotopic Mass: 186.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų